Cas no 77150-81-3 (1,3-Benzodioxole,5,5'-(2,3-dimethyl-1,4-butanediyl)bis- (9CI))

• Product Name: 1,3-Benzodioxole,5,5'-(2,3-dimethyl-1,4-butanediyl)bis- (9CI)
• CAS No: 77150-81-3
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 575988
• PubChem ID: 290541
• Update Time: 2025-04-19

1,3-Benzodioxole,5,5'-(2,3-dimethyl-1,4-butanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5,5'-(2,3-dimethyl-1,4-butanediyl)bis- (9CI)
• 5-[4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-1,3-benzodioxole
• 5,4'-diamino-2-methyldicyclohexylmethane
• erythro-Austrobailignan-5
• QEFJURUMSHPMTC-UHFFFAOYSA-N
• Compound NP-025341
• 1,3-Benzodioxole, 5,5'-[(2R,3S)-2,3-dimethyl-1,4-butanediyl]bis-, rel-
• 1,3-Benzodioxole, 5,5'-(2,3-dimethyl-1,4-butanediyl)bis-, (R*,S*)-
• AKOS040736759
• 5,5'-((2R,3S)-2,3-Dimethylbutane-1,4-diyl)bis(benzo[d][1,3]dioxole)
• 77150-81-3
• NSC-154405
• meso-Austrobailignan-5
• NSC154405
• SCHEMBL10343221

• Inchi： 1S/C20H22O4/c1-13(7-15-3-5-17-19(9-15)23-11-21-17)14(2)8-16-4-6-18-20(10-16)24-12-22-18/h3-6,9-10,13-14H,7-8,11-12H2,1-2H3
• InChI Key： QEFJURUMSHPMTC-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C)C(C)CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 326.15200
• Monoisotopic Mass: 326.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 445.1°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.584
• PSA: 36.92000
• LogP: 4.20140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans